Cas no 1375474-09-1 (benzyl 3-sulfamoylazetidine-1-carboxylate)

• Product Name: benzyl 3-sulfamoylazetidine-1-carboxylate
• CAS No: 1375474-09-1
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• MDL: MFCD21602605
• CID: 4594721
• PubChem ID: 72133015
• Update Time: 2024-11-04

benzyl 3-sulfamoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-sulfamoylazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(aminosulfonyl)-, phenylmethyl ester
• AKOS026726777
• Z1225633100
• benzyl3-sulfamoylazetidine-1-carboxylate
• 1375474-09-1
• SCHEMBL20507249
• 1-Cbz-3-sulfamoylazetidine
• SY196945
• CS-0265245
• PS-18004
• MFCD21602605
• E88339
• EN300-97239

• MDL： MFCD21602605
• Inchi： 1S/C11H14N2O4S/c12-18(15,16)10-6-13(7-10)11(14)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,12,15,16)
• InChI Key： GMBCPFPNESHHLO-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(S(N)(=O)=O)C1

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.1Ų